2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(2-fluorophenyl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C14H11FN4OS/c15-10-5-1-2-6-11(10)16-13(20)9-21-14-18-17-12-7-3-4-8-19(12)14/h1-8H,9H2,(H,16,20)
• InChI Key: JJGBFADTWZZBEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NN=C3N2C=CC=C3)F
• Molecular Formula: C14H11FN4OS
• Molecular Weight: 302.33 g/mol

Description

The compound “2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(2-fluorophenyl)acetamide” is a complex organic molecule. It contains a triazolo[4,3-a]pyridine core, which is a type of heterocyclic compound.

Synthesis Analysis

The synthesis of similar compounds often involves aromatic nucleophilic substitution reactions. For instance, the reaction of [1,2,4]triazolo[4,3-a]pyridinium tetrafluoroborates with [RhCl(COD)]2 and [PdCl(allyl)]2 takes place under mild basic conditions.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For example, 1H NMR and 13C NMR can provide information about the hydrogen and carbon environments in the molecule.

Chemical Reactions Analysis

The compound may undergo various chemical reactions. For instance, it can participate in I2-mediated oxidative C-N and N-S bond formations.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, they are often solid at room temperature. Their melting points, IR spectra, and NMR data can provide further insights into their properties.

Scientific Research Applications

c-Met Kinase Inhibition

• Application : Compound 22i, derived from this molecule, has demonstrated excellent anti-tumor activity against A549, MCF-7, and HeLa cancer cell lines. Its IC50 values are 0.83 μM, 0.15 μM, and 2.85 μM, respectively. .

PARP1 Inhibition

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DNA Intercalation and Anticancer Activity

• Application : Novel [1,2,4]triazolo[4,3-a]quinoxaline derivatives, related to our compound, have been designed and evaluated for their DNA intercalation activities against cancer cell lines (HepG2, HCT-116, and MCF-7). .

Synthetic Access to Triazolopyridine Derivatives

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Safety and Hazards

While specific safety and hazard data for this compound is not available, similar compounds may cause skin and eye irritation, and may be harmful if inhaled.

Future Directions

Future research could focus on exploring the potential biological activities of this compound, such as its antiviral, antimicrobial, or anticancer properties. Additionally, further studies could investigate its synthesis, chemical reactions, and physical and chemical properties.